Cas no 2229386-70-1 (tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate
• CAS No: 2229386-70-1
• MF: C₁₃H₁₅F₂NO₄
• MW: 287.25931096077
• CID: 6129408
• PubChem ID: 165651606
• Update Time: 2025-10-25

tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate
• EN300-1871813
• 2229386-70-1
• tert-butyl N-[4-(2,2-difluoroacetyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C13H15F2NO4/c1-13(2,3)20-12(19)16-8-5-4-7(6-9(8)17)10(18)11(14)15/h4-6,11,17H,1-3H3,(H,16,19)
• InChI Key： VLPATKXKAMOIAU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 287.09691428g/mol
• Monoisotopic Mass: 287.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate

tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate (CAS No. 2229386-70-1): A Comprehensive Overview

The compound tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate (CAS No. 2229386-70-1) is a specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique molecular structure featuring a difluoroacetyl group and a hydroxyphenylcarbamate moiety, this compound serves as a versatile intermediate in the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of enzyme inhibitors and small-molecule therapeutics.

One of the key reasons for the growing interest in tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate is its role in drug discovery. The difluoroacetyl group is known for its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This makes the compound a valuable building block in the synthesis of targeted therapies, especially for conditions such as inflammatory diseases and cancer. Recent studies have highlighted its utility in the development of kinase inhibitors, which are a hot topic in precision medicine.

In addition to its pharmaceutical applications, CAS No. 2229386-70-1 is also being investigated for its potential in material science. The presence of both hydroxyl and carbamate functionalities allows for diverse chemical modifications, making it a candidate for creating advanced polymeric materials and coatings. This aligns with the current trend of developing sustainable materials with improved performance characteristics.

The synthesis of tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate typically involves multi-step organic reactions, including acylation and protection-deprotection strategies. These processes are optimized to ensure high yield and purity, which are critical for its use in high-value applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound, ensuring its suitability for further research and development.

From an environmental perspective, the compound's fluorinated components have sparked discussions about their ecological impact. While fluorinated compounds are prized for their stability and efficacy, there is ongoing research into their biodegradability and environmental persistence. This reflects a broader industry focus on green chemistry and the development of eco-friendly alternatives.

For researchers looking to explore CAS No. 2229386-70-1, it is essential to consider its storage conditions and handling protocols. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Proper laboratory safety measures, including the use of personal protective equipment (PPE), are recommended to ensure safe handling.

The future of tert-butyl N-4-(2,2-difluoroacetyl)-2-hydroxyphenylcarbamate looks promising, with ongoing studies exploring its potential in nanotechnology and bioconjugation. As the demand for customized chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and industrial innovations. Its versatility and unique properties make it a subject of interest for both academic and commercial research endeavors.